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Compound of Interest

Compound Name: Glyphosate-13C,15N

Cat. No.: B1443869

For researchers, scientists, and drug development professionals engaged in the quantitative
analysis of glyphosate, the use of a stable isotope-labeled internal standard is crucial for
achieving accurate and reliable results. Glyphosate-13C,15N serves as an ideal internal
standard, minimizing variations that can occur during sample preparation and analysis. This
guide provides a comparative overview of commercially available Certified Reference Materials
(CRMs) for Glyphosate-13C,15N, supported by experimental data from various applications.

Comparison of Commercially Available Glyphosate-
13C,15N CRMs

Several reputable suppliers offer Glyphosate-13C,15N CRMs. The table below summarizes
the key specifications for products from prominent vendors. It is important to note that
performance data is often method-dependent and not from direct head-to-head comparative
studies.
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) Product ) ] Chemical
Supplier Isotopic Purity . Format
Name/Number Purity
Cambridge )
2-13C, 99%; °N, 100 pg/mLin
Isotope CNLM-4666-1.2 96%[1]
] 98+%][1] water[1]
Laboratories, Inc.
Sigma-Aldrich =99 atom% *3C, ]
90479 >99% (HPLC)[2] Neat solid
(PESTANAL®) =98 atom% *°N
LGC Standards TRC-G765009 Not specified >95% (HPLC) Neat solid
Solution
LABSTANDARD Not specified Not specified Not specified (concentration
not specified)
Shimadzu
. 99% 13C, 98% N
Chemistry & C329 5N >98.00 % Not specified
Diagnostics

Performance Data from Published Methods

The following table presents performance metrics from studies that have utilized Glyphosate-

13C,15N as an internal standard. This data highlights the utility of these CRMs in achieving

sensitive and accurate quantification of glyphosate in various matrices.
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Applicati . Linearity
Matrix R? LOD/ILOQ Recovery Source
on Area Range
Various
Food Not Not
) food 1-100 ppb >0.99 - -~
Analysis ] specified specified
matrices
MDL: 0.14
Human
) o ) 0.1-100 ng/mL, 79.1-
Biomonitori  Urine >0.99
ng/mL MQL: 0.48 84.4%
ng
ng/mL
Environme o
Drinking 10-200 Not LLOQ: 10
ntal N 82-110%
) Water ng/L specified ng/L
Analysis
Forensic Plasma Not Not
. _ -~ >0.98 N 80.2-111%
Toxicology and Urine specified specified

Experimental Protocols

Detailed methodologies are essential for replicating and adapting analytical methods. Below
are summaries of experimental protocols from studies utilizing Glyphosate-13C,15N CRMs.

Method 1: Analysis of Glyphosate in Food by LC-MS/MS

o Sample Preparation (QuPPe Method):

o

Weigh the sample and add the Glyphosate-13C,15N internal standard.

[¢]

Add water according to the QuPPe method guidelines.

[¢]

Add a volume of 0.1% formic acid in methanol equal to the total water content.

[e]

Centrifuge the sample.

o

Dilute the supernatant 1:1 with 0.1% formic acid in methanol for analysis.

e LC-MS/MS Conditions:
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[e]

LC System: Agilent 1260 Infinity Il bio-inert LC.
o MS System: Agilent 6495A triple quadrupole LC/MS.

o Column: A quaternary amine bound to a polyvinyl alcohol column was used for direct ion
exchange separation.

o Mobile Phase: Specific gradient not detailed, but high-density polyethylene mobile phase
containers were used to reduce sodium.

o Internal Standard Concentration: 20 ng/g (20 ppb).

Method 2: Analysis of Glyphosate in Human Urine by
LC-MS/MS

o Sample Preparation (Solid-Phase Extraction):
o Spike urine samples with Glyphosate-13C,15N internal standard.

o Perform solid-phase extraction (SPE) using cation-exchange and anion-exchange
cartridges.

o Elute the analytes and reconstitute in a suitable solvent for injection.
e LC-MS/MS Conditions:
o Instrumentation: Specifics not detailed in the abstract.

o Key Feature: The method avoids the need for strong acidic mobile phases and
derivatization steps.

Method 3: Direct Analysis of Glyphosate in Drinking
Water by LC-MS/MS

e Sample Preparation:

o Transfer 15 mL of the water sample to a 50 mL plastic centrifuge tube.
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o Add Glyphosate-13C2,15N internal standard.
o Add 200 pL of 2 g/L EDTA solution and mix.

o Transfer an aliquot to a polypropylene vial for direct injection.

e LC-MS/MS Conditions:
o LC System: ACQUITY™ Premier UPLC™ System.
o MS System: Xevo™ TQ Absolute Tandem Mass Spectrometer.
o Column: Anionic Polar Pesticide Column.

o Key Feature: This method is a direct analysis that avoids derivatization and solid-phase
extraction.

Visualization of Analytical Workflow

The following diagram illustrates a typical workflow for the quantification of glyphosate using a
labeled internal standard.

Sample Preparation

Analysis Data Processing
Spike with Extraction Sample Cleanup . . Quantification . .
_' Glyphosate-13C,15N CRM RTINS SPED_> (if necessary) LC Separation puugg MS/MS Detection (Analyte/IS Ratio) Final Concentration

Click to download full resolution via product page

Caption: A typical workflow for glyphosate analysis using an internal standard.

This guide provides a foundational comparison of available Glyphosate-13C,15N certified
reference materials. Researchers should consider the specific requirements of their analytical
method, including desired purity, format, and the level of certification needed, when selecting
the most appropriate CRM for their studies. For the most accurate and up-to-date product
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specifications, it is always recommended to consult the certificates of analysis provided by the
suppliers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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